Cas no 1540633-86-0 (1-(2,2-difluoroethyl)-1H-pyrazole-4-sulfonamide)

• Product Name: 1-(2,2-difluoroethyl)-1H-pyrazole-4-sulfonamide
• CAS No: 1540633-86-0
• MF: C₅H₇F₂N₃O₂S
• MW: 211.189786195755
• CID: 4604851
• PubChem ID: 75355935
• Update Time: 2025-06-07

1-(2,2-difluoroethyl)-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluoroethyl)-1H-pyrazole-4-sulfonamide

• Inchi： 1S/C5H7F2N3O2S/c6-5(7)3-10-2-4(1-9-10)13(8,11)12/h1-2,5H,3H2,(H2,8,11,12)
• InChI Key： HYLXROZSDAZMRZ-UHFFFAOYSA-N
• SMILES： N1(CC(F)F)C=C(S(N)(=O)=O)C=N1

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 381.6±52.0 °C at 760 mmHg
• Flash Point: 184.6±30.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(2,2-difluoroethyl)-1H-pyrazole-4-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)